Cas no 116368-92-4 (Anthosterone B)

• Product Name: Anthosterone B
• CAS No: 116368-92-4
• MF: C₂₉H₄₄O₄
• MW: 456.658353885464
• CID: 182449
• Update Time: 2024-03-01

Anthosterone B Chemical and Physical Properties

Names and Identifiers

• Dicyclopenta[a,f]naphthalene-2-carboxylicacid,6-[(1R)-1,5-dimethyl-4-methylenehexyl]-1,2,3,3a,3b,4,5,5a,6,7,8,8a,8b,9-tetradecahydro-2-hydroxy-3a,5a-dimethyl-1-oxo-,methyl ester, (2S,3aR,3bS,5aR,6R,8aS,8bS)-
• Dicyclopenta[a,f]naphthalene-2-carboxylicacid,6-[(1R)-1,5-dimethyl-4-methylenehexyl]-1,2,3,3a,3b,4,5,5a,6,7,8,8a,8b,9-tetrade
• Dicyclopenta[a,f]naphthalene-2-carboxylicacid,6-[(1R)-1,5-dimethyl-4-methylenehexyl]-1,2,3,3a,3b,4,5,5a,6,7,8,8a,8b,9-tetradecahydro-2-hydroxy-3a,5a-dimethyl-1-oxo-,methyl ester, (2S,3aR,3bS,5aR,6R,8a
• A-Norergosta-5,24(28)-diene-2-carboxylicacid, 2-hydroxy-3-oxo-, methyl ester, (2b)-
• Anthosterone B
• Dicyclopenta[a,f]naphthalene-2-carboxylic acid,6-(1,5-dimethyl-4-methylenehexyl)-1,2,3,3a,3b,4,5,5a,6,7,8,8a,8b,9-tetradecahydro-2-hydroxy-3a,5a-dimethyl-1-oxo-,methyl ester, [2S-[2a,3aa,3bb,5aa,6a(S*),8ab,8ba]]-
• Dicyclopenta[a,f]naphthalene-2-carboxylic acid, 6-[(1R)-1,5-dimethyl-4-methylenehexyl]-1,2,3,3a,3b,4,5,5a,6,7,8,8a,8b,9-tetradecahydro-2-hydroxy-3a,5a-dimethyl-1-oxo-, methyl ester, (2S,3aR,3bS,5aR,6R,8aS,8bS)-

• Inchi： 1S/C29H44O4/c1-17(2)18(3)8-9-19(4)21-12-13-22-20-10-11-24-25(30)29(32,26(31)33-7)16-28(24,6)23(20)14-15-27(21,22)5/h11,17,19-23,32H,3,8-10,12-16H2,1-2,4-7H3/t19-,20+,21-,22+,23+,27-,28-,29+/m1/s1
• InChI Key： GSQCDJFADGTYTQ-QFVBCXHKSA-N
• SMILES： [C@]12(C)C[C@@](O)(C(OC)=O)C(=O)C1=CC[C@]1([H])[C@]2([H])CC[C@]2(C)[C@@H]([C@H](C)CCC(=C)C(C)C)CC[C@@]12[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• XLogP3: 8.869

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids